Cas no 128530-02-9 (2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI))
128530-02-9 structure
Product Name:2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI)
CAS No:128530-02-9
MF:C30H42O8
MW:530.649690151215
CID:227599
PubChem ID:14527061
Update Time:2025-04-19
2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI)
- 2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)
- 2-Butenedioicacid, 2-methyl-,1,1'-(2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl) ester,(all-E)-
- Cavipetin A
- 2-Butenedioic acid, 2-methyl-, 1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl] ester, (2E,2'E)-
- (E)-4-[(2E,6E,10E,14E)-16-[(E)-3-carboxy-2-methylprop-2-enoyl]oxy-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoxy]-3-methyl-4-oxobut-2-enoic acid
- 128530-02-9
- DTXSID001102914
- CHEBI:183546
-
- Inchi: 1S/C30H42O8/c1-21(12-8-14-23(3)16-17-37-29(35)25(5)18-27(31)32)10-7-11-22(2)13-9-15-24(4)20-38-30(36)26(6)19-28(33)34/h11-12,15-16,18-19H,7-10,13-14,17,20H2,1-6H3,(H,31,32)(H,33,34)/b21-12+,22-11+,23-16+,24-15+,25-18+,26-19+
- InChI Key: GUDPQPGYABLCEA-OWQAWYIFSA-N
- SMILES: O(C(/C(=C/C(=O)O)/C)=O)C/C(/C)=C/CC/C(/C)=C/CC/C(/C)=C/CC/C(=C/COC(/C(=C/C(=O)O)/C)=O)/C
Computed Properties
- Exact Mass: 272.08309
- Monoisotopic Mass: 530.28796829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 19
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 52.54
2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI) Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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